Cas no 1334493-51-4 (3-Piperidin-4-yl-isoxazole-4-carboxylic acid)

3-Piperidin-4-yl-isoxazole-4-carboxylic acid is a heterocyclic compound featuring a piperidine ring fused with an isoxazole carboxylic acid moiety. This structure imparts versatility in medicinal chemistry and drug development, particularly as a scaffold for designing biologically active molecules. Its rigid isoxazole core and functionalized piperidine group enhance binding affinity and selectivity in target interactions, making it valuable for synthesizing enzyme inhibitors or receptor modulators. The carboxylic acid moiety further allows for derivatization, enabling the introduction of additional pharmacophores. The compound's stability and synthetic accessibility contribute to its utility in high-throughput screening and lead optimization studies.
3-Piperidin-4-yl-isoxazole-4-carboxylic acid structure
1334493-51-4 structure
Product Name:3-Piperidin-4-yl-isoxazole-4-carboxylic acid
CAS No:1334493-51-4
MF:C9H12N2O3
MW:196.203182220459
CID:5149275
Update Time:2025-06-15

3-Piperidin-4-yl-isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperidin-4-yl)isoxazole-4-carboxylic acid
    • 3-(Piperidin-4-yl)isoxazole-4-carboxylicacid
    • 3-piperidin-4-yl-1,2-oxazole-4-carboxylic acid
    • 3-(Piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
    • Z1278927175
    • 3-Piperidin-4-yl-isoxazole-4-carboxylic acid
    • 4-Isoxazolecarboxylic acid, 3-(4-piperidinyl)-
    • Inchi: 1S/C9H12N2O3/c12-9(13)7-5-14-11-8(7)6-1-3-10-4-2-6/h5-6,10H,1-4H2,(H,12,13)
    • InChI Key: VWZZARSOFHAGPH-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)O)C(C2CCNCC2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • XLogP3: -2.2
  • Topological Polar Surface Area: 75.4

3-Piperidin-4-yl-isoxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM494294-1g
3-(Piperidin-4-yl)isoxazole-4-carboxylicacid
1334493-51-4 97%
1g
$762 2024-08-02
Enamine
EN300-6493144-0.05g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
0.05g
$226.0 2025-03-15
Enamine
EN300-6493144-0.1g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
0.1g
$337.0 2025-03-15
Enamine
EN300-6493144-0.25g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
0.25g
$481.0 2025-03-15
Enamine
EN300-6493144-0.5g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
0.5g
$758.0 2025-03-15
Enamine
EN300-6493144-1.0g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
1.0g
$971.0 2025-03-15
Enamine
EN300-6493144-2.5g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
2.5g
$1903.0 2025-03-15
Enamine
EN300-6493144-5.0g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
5.0g
$2816.0 2025-03-15
Enamine
EN300-6493144-10.0g
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
1334493-51-4 95.0%
10.0g
$4176.0 2025-03-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD610493-1g
3-(Piperidin-4-yl)isoxazole-4-carboxylic acid
1334493-51-4 97%
1g
¥4361.0 2023-04-03

Additional information on 3-Piperidin-4-yl-isoxazole-4-carboxylic acid

Recent Advances in the Study of 3-Piperidin-4-yl-isoxazole-4-carboxylic acid (CAS: 1334493-51-4)

The compound 3-Piperidin-4-yl-isoxazole-4-carboxylic acid (CAS: 1334493-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique isoxazole-piperidine scaffold, has been identified as a promising pharmacophore in the development of novel drug candidates. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the study of 3-Piperidin-4-yl-isoxazole-4-carboxylic acid is its application in the design of small-molecule inhibitors for protein-protein interactions (PPIs). Researchers have demonstrated that derivatives of this compound exhibit high binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in modulating the activity of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression.

In addition to its role in oncology, 3-Piperidin-4-yl-isoxazole-4-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. A recent preclinical study reported that its derivatives can cross the blood-brain barrier (BBB) and exhibit neuroprotective effects by inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease. This finding opens new avenues for the development of therapeutics targeting protein misfolding disorders.

The synthetic routes for 3-Piperidin-4-yl-isoxazole-4-carboxylic acid have also been optimized in recent years. A 2024 publication in Organic Letters described a novel, high-yield, and scalable synthesis method using a one-pot multicomponent reaction. This advancement addresses previous challenges related to the compound's low availability and high production costs, making it more accessible for further research and development.

Despite these promising developments, challenges remain in the clinical translation of 3-Piperidin-4-yl-isoxazole-4-carboxylic acid-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 3-Piperidin-4-yl-isoxazole-4-carboxylic acid (CAS: 1334493-51-4) represents a versatile scaffold with broad therapeutic potential. Its applications span multiple disease areas, and recent advancements in synthesis and target identification have significantly enhanced its value as a lead compound. Future studies should focus on optimizing its drug-like properties and advancing promising derivatives into clinical trials.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.